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Compound of Interest

Compound Name: Dibromodichloromethane

Cat. No.: B008394

Application Notes and Protocols for
Dibromodichloromethane

These application notes provide comprehensive protocols for the safe handling, storage, and
disposal of Dibromodichloromethane (CBrzCl2), a halomethane compound.[1] The protocols
are intended for researchers, scientists, and drug development professionals to minimize risks
and ensure a safe laboratory environment.

Chemical and Physical Properties

Dibromodichloromethane is a solid at standard temperature and pressure, and it is insoluble

in water.[1] Understanding its physical and chemical properties is crucial for safe handling and
storage.
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Property Value Source
Molecular Formula CBrz2Cl2 [2]
Molecular Weight 242.72 g/mol [2]
Appearance S.olié[l] / Yellow-orange (]
Liquid[3][4]

Odor Sweet / Chloroform-like [31141[5]
Melting Point 38 °C (100 °F) [1][6]
Boiling Point 130.2 °C (266.4 °F) [1]
Density 2.433 g/cm3 [1]
Solubility in Water Insoluble [1]

Safety and Hazard Information

Dibromodichloromethane is classified as harmful and presents several health hazards upon

exposure.[2] Adherence to GHS classifications is mandatory for ensuring personnel safety.

~HS H | Classificati

Classification Hazard Statement Signal Word Pictogram
Acute Toxicity, Oral H302: Harmful if _
Warning GHSO07[1][2]
(Category 4) swallowed
Acute Toxicity, Dermal  H312: Harmful in )
) ) Warning GHSO07[1][2]
(Category 4) contact with skin
Acute Toxicity, )
) H332: Harmful if ]
Inhalation (Category ) Warning GHSO07[1][2]
inhaled
4)
_ H412: Harmful to
Aquatic Hazard, o ]
) aguatic life with long - -
Chronic (Category 3) )
lasting effects
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Data sourced from multiple reports provided to the ECHA C&L Inventory.[2]

Occupational Exposure Limits

Organization Limit Type Value
EPA Oral Reference Dose (RfD) 2.0x1072 mg/kg/day
WHO Drinking Water Guideline 100 pg/L

The EPA has classified Dibromodichloromethane as a Group C substance, indicating it is a
possible human carcinogen.[7]

Protocols for Safe Storage

Proper storage of Dibromodichloromethane is critical to prevent accidental exposure,
maintain chemical stability, and avoid reactions with incompatible materials.

Storage Conditions

e Location: Store in a cool, dry, and well-ventilated area.[8] The storage area should be a
separate, locked safety cabinet or room accessible only to authorized personnel.[9]

o Temperature: Keep refrigerated where possible, or do not exceed 30°C.[4][10]

o Containers: Use tightly closed, properly labeled containers.[3] Amber or dark-colored glass
bottles are recommended to protect from light.[11]

e Incompatible Materials: Segregate from strong oxidizing agents, strong acids, strong bases,
strong reducing agents, and metals.[3][12]

e Secondary Containment: Always use secondary containment trays to mitigate spills or leaks.
[8][13]

Logical Workflow for Chemical Storage

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dibromodichloromethane
https://www.benchchem.com/product/b008394?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK597989/table/ch8.tab1/?report=objectonly
https://www.benchchem.com/product/b008394?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Dibromoacetaldehyde.pdf
https://www.spectrumchemical.com/media/sds/DI111_MSDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16938&PLANT=d__ALF
https://www.chlorinated-solvents.eu/wp-content/uploads/2019/12/EN_ECSA-Guidance-on-Storage-and-handling-of-chlorinated-solvents-January-2018.pdf
https://www.fishersci.com/store/msds?partNumber=AAA16938&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.youtube.com/watch?v=XaLjaFZFqPU
https://www.fishersci.com/store/msds?partNumber=AAA16938&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Dibromoacetaldehyde.pdf
https://www.bdmaee.net/a-comprehensive-guide-to-handling-storage-and-disposal-of-dichloromethane-dcm-to-minimize-risks/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Dibromodichloromethane Storage Protocol
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Caption: Workflow for receiving and safely storing Dibromodichloromethane.

Protocols for Safe Handling and Use
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Handling Dibromodichloromethane requires strict adherence to safety protocols to prevent

exposure through inhalation, ingestion, or skin contact.

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3] A full-face shield is also recommended.[8]

Skin Protection: Wear appropriate protective gloves (e.g., Butyl rubber, Viton®) and clothing
to prevent skin exposure.[3][8] A lab coat is required.[14]

Respiratory Protection: Use only in a well-ventilated area, preferably within a certified
chemical fume hood.[15] If engineering controls are insufficient, a NIOSH-approved
respirator with organic vapor cartridges is required.[8]

General Handling Procedures

Preparation: Ensure a safety shower and eyewash station are accessible.[3] Designate a
specific work area for handling.[8]

Engineering Controls: All work should be conducted in a chemical fume hood to keep
airborne concentrations below exposure limits.[9]

Dispensing: Avoid breathing vapors, mist, or gas. Keep the container tightly closed when not
in use.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][4] Do not eat,
drink, or smoke in the work area.[4][16]

Transport: Use secondary containment when moving containers.[13]

General Experimental Workflow
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Safe Handling Workflow
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Caption: Standard workflow for experiments involving Dibromodichloromethane.

Emergency Procedures and Disposal
First Aid Measures

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If
breathing stops, provide artificial respiration. Call a poison center or doctor if you feel unwell.

« Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of soap
and water.[3][4]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[3][4]

 Ingestion: Rinse mouth.[4] Call a poison center or doctor immediately.[16]

Spill Response Protocol

e Evacuate: Immediately evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: Use a liquid-absorbent, inert material (e.g., Chemizorb®, sand, vermiculite) to
contain the spill.[15]

o Collect: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste.

o Clean: Clean the affected area thoroughly.

o Dispose: Dispose of the contaminated materials as hazardous waste.

Waste Disposal Protocol

Disposal of Dibromodichloromethane and contaminated materials must be handled as
hazardous waste in accordance with all local, state, and federal regulations.[17]

e Segregation: Do not mix Dibromodichloromethane waste with other waste streams,
especially incompatible chemicals.[13] Collect waste in separate, dedicated containers.

o Containerization: Use chemically compatible, leak-proof containers for waste.[13] Containers
must be in good condition and kept tightly closed except when adding waste.

e Labeling: Clearly label all waste containers with the words "HAZARDOUS WASTE" and the
full chemical name "Dibromodichloromethane".[13]

» Disposal Route: Arrange for disposal through a licensed hazardous waste disposal service.
[13] High-temperature incineration is a common disposal method.[13]
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¢ Prohibition: Never dispose of Dibromodichloromethane by flushing it down the sanitary
sewer system or into surface water.[3][4][13] Evaporation is not an acceptable disposal
method.[17]

Spill Response Decision Tree

Dibromodichloromethane Spill Response

Major Spill?
(>1 Liter or Poor Ventilation)

Personnel Trained

Yes
for Cleanup?

Contain with Absorbent
Collect Waste
Decontaminate Area

Evacuate Area
Call Emergency Services

Report Incident
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Caption: Decision tree for responding to a Dibromodichloromethane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b008394#protocols-for-the-safe-storage-and-disposal-
of-dibromodichloromethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b008394#protocols-for-the-safe-storage-and-disposal-of-dibromodichloromethane
https://www.benchchem.com/product/b008394#protocols-for-the-safe-storage-and-disposal-of-dibromodichloromethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008394?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

